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bianthracene
CAS No.: 172285-72-2
Cat. No.: B173886
. J

Executive Summary & Material Definition

TPBA refers to 9,9',10,10'-tetraphenyl-2,2'-bianthracene (CAS: 172285-72-2).[1][2][3][4]
Unlike simple anthracene derivatives (e.g., ADN), TPBA features a bianthracene core.[1] This
structural rigidity significantly enhances thermal stability and morphological integrity, addressing
the crystallization issues common in blue OLED hosts.

e Primary Role: Host material for blue and green fluorescent dopants.
e Secondary Role: Deep-blue emitter (nondoped or doped in wider-gap hosts).
o Key Advantage: Superior glass transition temperature (

) and efficiency roll-off suppression compared to mono-anthracene hosts.

Chemical Structure & Properties Comparison
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. ADN / TBADN _
Feature TPBA (Subject) . Impact on Device
(Alternative)

TPBA offers higher

Bianthracene (Rigid Anthracene )
Core Structure ) morphological
dimer) (Monomer) N
stability.[2][5]
Glass Transition ( TPBA devices
~145°C (High) ~95-110°C withstand higher
) operating temps.
Triplet Energy ( Both support TT-
~1.65 eV ~1.60-1.70 eV Annihilation (TTA) for
) efficiency >5%.
TPBA often provides
HOMO / LUMO -5.6eV/-25eV -5.8eV/-2.6 eV better hole injection

from HTL.

Device Performance: EQE Analysis

The External Quantum Efficiency (EQE) of TPBA-based devices depends heavily on whether it
is used as a host (doped) or emitter (nondoped).

A. TPBA as a Host (Blue & Green Systems)

TPBA is most effective when hosting high-efficiency dopants. It facilitates efficient Forster
Resonance Energy Transfer (FRET) and supports Triplet-Triplet Annihilation (TTA), allowing
fluorescent devices to exceed the theoretical 5% EQE limit.
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Device Current CIE ]
. . Max EQE o ] Comparison
Configurati  Dopant Efficiency Coordinates
(%) Note
on (cd/A) x,y)
Outperforms
Alg3-based
C545T (0.24, 0. _
TPBA Host ~10.0% 29.8 devices
(Green) [4]162) ]
(typically ~1-
3% EQE).
Comparable
TBP / BD- to TBADN;
TPBA Host _ 5.0 — 7.0% 6.0-11.0 (0.14, 0.16) _
series (Blue) superior
lifetime.
Standard
TBADN Host reference;
TBP (Blue) 3.5-5.0% 45-6.5 (0.15, 0.23)
(Ref) lower thermal
stability.

Critical Insight: The ~10% EQE achieved in TPBA:C545T devices (Okumoto et al.) is a
benchmark for fluorescent OLEDs, attributed to the TTA mechanism where two triplet excitons

fuse to form a radiative singlet (

), effectively harvesting "dark" triplets.

B. TPBA as a Blue Emitter

When used as the emitter (either nondoped or doped into a wider-gap host like TBADN), TPBA
emits in the deep blue.

e Nondoped TPBA EQE:~5.1%

o Mechanism:[4][6][7] High fluorescence quantum yield (
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) and balanced charge transport.

» TPBA Doped in TBADN:
o Performance: High color purity (Deep Blue).[8]

o Observation: TPBA acts as a deep-blue trap/emitter, narrowing the emission spectrum
compared to the host alone.

Experimental Protocol: Self-Validating Fabrication

To replicate high-EQE TPBA devices, follow this vacuum deposition protocol. This system is
self-validating: if the Operating Voltage (

) at 20 mA/cm? exceeds 6.0V, the carrier injection balance is compromised (likely dirty ITO or
degraded LiF).

Device Stack Architecture
e Anode: Indium Tin Oxide (ITO) [150 nm,

]

o Hole Injection Layer (HIL): MoO

or CuPc [10 nm]

e Hole Transport Layer (HTL):NPB (N,N'-di(1-naphthyl)-N,N'-diphenyl-(1,1'-biphenyl)-4,4'-
diamine) [60 nm]

o Why NPB? Its HOMO (-5.4 eV) aligns well with TPBA (-5.6 eV) for barrier-free hole
injection.

o Emissive Layer (EML):TPBA doped with 0.8 wt% Dopant (e.g., C545T or TBP) [40 nm]

o Process Control: Co-deposition rate must be strictly controlled (e.g., Host: 3.0 A/s, Dopant:
0.02 A/s).

e Electron Transport Layer (ETL):DBzA or Alg3 [20 nm]
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o Why DBzA? High electron mobility (
cm?/Vs) ensures the recombination zone remains in the EML.
e Electron Injection Layer (EIL): LiF [1 nm]
e Cathode: Aluminum (Al) [100 nm]

Measurement Validation

e Luminance-Current-Voltage (L-1-V): Measure using a source meter (e.g., Keithley 2400) and
calibrated photodiode.

o EQE Calculation: Derive from luminance data assuming Lambertian emission.

Mechanistic Visualization

The following diagrams illustrate the energy level alignment and the TTA mechanism that
boosts TPBA's efficiency.

TTA Mechanism (Efficiency Boost)
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Figure 1: Energy level alignment and TTA mechanism in TPBA-based OLEDs. The close
alignment between NPB and TPBA facilitates efficient hole injection, while the TTA process
allows harvesting of triplet excitons, boosting EQE beyond the 5% fluorescent limit.

Conclusion & Recommendations

TPBA (9,9',10,10'-tetraphenyl-2,2'-bianthracene) is a superior alternative to standard
anthracene hosts like ADN for high-performance blue OLEDSs. Its rigid bianthracene structure
confers exceptional thermal stability (

), preventing crystallization and extending device lifetime.

e For Maximum Efficiency: Use TPBA as a host doped with 0.8 wt% C545T (Green) or TBP
(Blue) to leverage TTA and achieve EQE up to 10%.

o For Pure Blue Emission: Use TPBA as a nondoped emitter or doped into a wider-gap host
(e.g., TBADN) to achieve deep-blue emission with EQE ~5-7%.

 Critical Comparison: While TBADN offers similar electronic properties, TPBA's thermal
robustness makes it the preferred choice for long-lifetime applications.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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